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Compound of Interest

Compound Name: 3-Bromo-5-methoxypyridine

Cat. No.: B189597 Get Quote

Essential Safety and Handling Guide for 3-Bromo-5-
methoxypyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Bromo-5-methoxypyridine (CAS No: 50720-12-2). Adherence to these procedures is critical

for ensuring personal safety, maintaining experimental integrity, and complying with regulatory

standards.

Hazard Identification and Personal Protective Equipment
(PPE)
3-Bromo-5-methoxypyridine is classified as harmful if swallowed and can cause serious eye

damage.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Required Personal Protective Equipment:
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PPE Category Item Specification

Eye and Face Protection Safety Goggles & Face Shield

Chemical splash goggles

conforming to EN 166 (EU) or

NIOSH (US) standards are

required. A face shield should

be worn over goggles,

especially when handling

larger quantities or when there

is a significant risk of

splashing.[2]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and follow proper removal

techniques to avoid skin

contact.

Respiratory Protection Dust Mask

A dust mask of type N95 (US)

or equivalent is necessary to

prevent inhalation of the

powder.[1] All weighing and

transfers of solid material

should be performed in a

certified chemical fume hood.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and fully

fastened. Ensure that street

clothes are fully covered.

Quantitative Safety Data
The following table summarizes key quantitative safety and physical properties of 3-Bromo-5-
methoxypyridine.
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Property Value

Molecular Formula C6H6BrNO[1]

Molecular Weight 188.02 g/mol [1]

Melting Point 31-35 °C[1]

Boiling Point 212.2 ± 20.0 °C at 760 mmHg[1]

Flash Point 82.1 ± 21.8 °C[1]

Hazard Codes
H302 (Harmful if swallowed), H318 (Causes

serious eye damage)

Step-by-Step Handling and-Operational Plan
All operations should be conducted in a well-ventilated laboratory, preferably within a certified

chemical fume hood.[3][4]

Pre-Operational Checklist:

Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash

is at the appropriate height.

Inspect PPE: Check all PPE for defects, such as cracks in goggles or tears in gloves.

Locate Emergency Equipment: Confirm the location and accessibility of the nearest eyewash

station, safety shower, and fire extinguisher.

Prepare Spill Kit: Have a spill kit with appropriate absorbent material (e.g., vermiculite or

sand) readily available.

Chemical Handling Procedure:

Personal Protection: Don all required PPE as specified in the table above before entering the

handling area.

Weighing and Transfer:
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Conduct all weighing and transfers of 3-Bromo-5-methoxypyridine solid within a

chemical fume hood to minimize inhalation risk.

Use anti-static weighing paper or a container to prevent dispersal of the powder.

Close the primary container tightly immediately after use.

Solution Preparation:

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

Ensure the vessel is appropriately sized and vented if an exothermic reaction is possible.

Post-Handling:

Thoroughly wash hands with soap and water after handling is complete, even if gloves

were worn.[4]

Clean and decontaminate the work area and any equipment used.

First Aid Measures
Immediate medical attention is crucial in case of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[2][5][6] Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.[2][5][6] Seek medical attention if irritation develops or persists.

Inhalation: Move the victim to fresh air.[2][5][6] If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[2] Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[2]

Disposal Plan
All waste containing 3-Bromo-5-methoxypyridine must be treated as hazardous waste.
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Waste Segregation and Collection:

Identify Waste Stream: 3-Bromo-5-methoxypyridine is a halogenated organic compound

and should be collected in a designated container for this waste stream.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

the full chemical name, and the associated hazards (e.g., Toxic, Irritant).

Solid vs. Liquid Waste:

Solid Waste: Collect unused or contaminated solid material in a clearly labeled, sealed

container.

Liquid Waste: Collect solutions in a compatible, leak-proof container. Do not mix with

incompatible waste streams.

Final Disposal:

Arrange for hazardous waste pickup through your institution's Environmental Health and

Safety (EHS) department or a certified waste disposal contractor.

Never dispose of 3-Bromo-5-methoxypyridine down the drain or in regular trash.[7]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 3-Bromo-5-
methoxypyridine, from preparation to disposal.
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Preparation Phase

Handling Phase (in Fume Hood)

Post-Handling Phase

Disposal Phase

1. Don Required PPE

2. Verify Fume Hood & Safety Equipment

3. Prepare Spill Kit

4. Weigh & Transfer Solid

5. Prepare Solution

6. Clean & Decontaminate Workspace

7. Wash Hands Thoroughly

8. Segregate Hazardous Waste

9. Label Waste Container

10. Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Bromo-5-methoxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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